Cas no 318284-67-2 (1-METHYL-5-(2-PROPYNYLOXY)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE)

• Product Name: 1-METHYL-5-(2-PROPYNYLOXY)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE
• CAS No: 318284-67-2
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• MDL: MFCD00141024
• CID: 5175468
• Update Time: 2026-03-04

1-METHYL-5-(2-PROPYNYLOXY)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-5-(2-PROPYNYLOXY)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE
• 1-methyl-5-(prop-2-yn-1-yloxy)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

• MDL： MFCD00141024
• Inchi： 1S/C9H6F3N3O/c1-3-4-16-8-6(5-13)7(9(10,11)12)14-15(8)2/h1H,4H2,2H3
• InChI Key： HNSFYJXQAGIMJO-UHFFFAOYSA-N
• SMILES： N1(C)C(OCC#C)=C(C#N)C(C(F)(F)F)=N1

Additional information on 1-METHYL-5-(2-PROPYNYLOXY)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE

Introduction to 1-Methyl-5-(2-Propynyloxy)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carbonitrile (CAS No. 318284-67-2)

1-Methyl-5-(2-Propynyloxy)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carbonitrile, with the CAS number 318284-67-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole ring, a trifluoromethyl group, and a propargyloxy substituent, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-Methyl-5-(2-Propynyloxy)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carbonitrile is particularly noteworthy due to its multifunctional nature. The pyrazole ring is a common motif in many biologically active molecules, often conferring anti-inflammatory, analgesic, and antipyretic properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the propargyloxy substituent introduces additional reactivity and functional versatility.

In recent years, extensive research has been conducted to explore the potential of 1-Methyl-5-(2-Propynyloxy)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carbonitrile in various therapeutic areas. One of the most promising applications is in the development of novel anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 1-Methyl-5-(2-Propynyloxy)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carbonitrile has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of multiple signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its direct biological activities, 1-Methyl-5-(2-Propynyloxy)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carbonitrile has shown promise as a scaffold for the design and synthesis of more potent and selective derivatives. Chemists have explored various modifications to the core structure, such as introducing different substituents on the pyrazole ring or altering the length and functionality of the propargyloxy chain. These efforts have led to the identification of several lead compounds with improved pharmacological profiles and reduced side effects.

The pharmacokinetic properties of 1-Methyl-5-(2-Propynyloxy)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carbonitrile have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for further development as a drug candidate. Its high lipophilicity facilitates good membrane permeability, while its metabolic stability ensures sustained activity in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Methyl-5-(2-Propynyloxy)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carbonitrile in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses and shows promising therapeutic effects in patients with inflammatory conditions and certain types of cancer. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel therapeutic agent.

In conclusion, 1-Methyl-5-(2-Propynyloxy)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carbonitrile (CAS No. 318284-67-2) represents a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.